Cas no 1261964-05-9 (2-(3-carbamoyl-4-chlorophenyl)-5-fluorobenzoic Acid)

• Product Name: 2-(3-carbamoyl-4-chlorophenyl)-5-fluorobenzoic Acid
• CAS No: 1261964-05-9
• MF: C₁₄H₉ClFNO₃
• MW: 293.677566289902
• MDL: MFCD18322223
• CID: 1223298
• PubChem ID: 53228053
• Update Time: 2025-05-23

2-(3-carbamoyl-4-chlorophenyl)-5-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-carbamoyl-4-chlorophenyl)-5-fluorobenzoic Acid
• DTXSID30691586
• 2-(3-Carbamoyl-4-chlorophenyl)-5-fluorobenzoic acid, 95%
• MFCD18322223
• 1261964-05-9
• 3'-Carbamoyl-4'-chloro-4-fluoro[1,1'-biphenyl]-2-carboxylic acid

• MDL： MFCD18322223
• Inchi： 1S/C14H9ClFNO3/c15-12-4-1-7(5-11(12)13(17)18)9-3-2-8(16)6-10(9)14(19)20/h1-6H,(H2,17,18)(H,19,20)
• InChI Key： OBWGEACWZVPBQH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N)=O)C1C=CC(=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 293.0254990g/mol
• Monoisotopic Mass: 293.0254990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.4Ų

Additional information on 2-(3-carbamoyl-4-chlorophenyl)-5-fluorobenzoic Acid

2-(3-Carbamoyl-4-Chlorophenyl)-5-Fluorobenzoic Acid: A Comprehensive Overview

The compound 2-(3-carbamoyl-4-chlorophenyl)-5-fluorobenzoic acid, identified by the CAS number 1261964-05-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoic acid moiety substituted with a 3-carbamoyl-4-chlorophenyl group at the 2-position and a fluorine atom at the 5-position. These substituents contribute to its distinctive chemical behavior and biological activity.

Recent studies have highlighted the importance of benzoic acid derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the carboxylic acid group in 2-(3-carbamoyl-4-chlorophenyl)-5-fluorobenzoic acid makes it a promising candidate for various chemical modifications, such as esterification or amidation, which can enhance its solubility and bioavailability. Additionally, the chloro and fluoro substituents introduce electronic effects that can modulate the molecule's reactivity and interaction with biological targets.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of intermediates such as chlorobenzene derivatives. Advanced techniques like Suzuki coupling or Friedel-Crafts acylation are often employed to construct the desired aromatic system. Researchers have optimized these methods to achieve high yields and purity, ensuring that the compound meets stringent quality control standards for pharmaceutical applications.

In terms of biological activity, 2-(3-carbamoyl-4-chlorophenyl)-5-fluorobenzoic acid has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, recent findings suggest that it may inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. Its ability to modulate these enzymes could lead to novel treatments for diseases such as leukemia or solid tumors. Furthermore, preclinical studies indicate that this compound exhibits selectivity towards specific isoforms of HDACs, reducing off-target effects and improving therapeutic efficacy.

The physical and chemical properties of this compound are also critical for its application in drug delivery systems. Its melting point, solubility profile, and stability under various conditions have been thoroughly investigated. For example, it has been found that the compound is relatively stable under neutral pH conditions but undergoes hydrolysis under strongly acidic or basic environments. This information is vital for designing formulations that ensure optimal drug release and absorption.

From an analytical standpoint, modern techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been instrumental in characterizing this compound. These methods allow for precise determination of its molecular weight (Molecular Weight: 318.68 g/mol) and confirm its structural integrity. Additionally, nuclear magnetic resonance (NMR) spectroscopy has provided insights into the spatial arrangement of atoms within the molecule, aiding in further structural elucidation.

The environmental impact of 2-(3-carbamoyl-4-chlorophenyl)-5-fluorobenzoic acid is another area of interest. Studies on its biodegradability and toxicity have been conducted to assess its safety for human use and environmental sustainability. Preliminary results suggest that it has low acute toxicity but further long-term studies are required to fully understand its ecological footprint.

In conclusion, 2-(3-carbamoyl-4-chlorophenyl)-5-fluorobenzoic acid represents a valuable addition to the arsenal of bioactive compounds with potential applications in medicine and beyond. Its unique structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a promising candidate for future therapeutic interventions. Continued research into its properties will undoubtedly unlock new opportunities for harnessing its full potential.